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Compound of Interest

Compound Name: AC-186

Cat. No.: B605114

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of AC-186, a potent and selective
non-steroidal agonist for Estrogen Receptor (3 (ERB). This document includes its biochemical
properties, mechanism of action, and detailed protocols for its application in laboratory
research, particularly in the fields of neuroprotection and inflammation.

Introduction to AC-186

AC-186 is a valuable research compound for investigating the therapeutic potential of selective
ERf activation. Unlike endogenous estrogens like 173-estradiol, which activate both ERa and
ERp, AC-186's selectivity for ER3 may offer a more targeted therapeutic approach with a
potentially improved safety profile, as many of the side effects of estrogen therapy are
associated with ERa activation.[1][2] Research has highlighted its neuroprotective effects in
models of Parkinson's disease and its ability to modulate inflammatory responses.[1][3]

Biochemical Properties and Data

AC-186 is a synthetic small-molecule inhibitor that acts as a potent and selective agonist for
Estrogen Receptor 3 (ERP).[1] Its selectivity makes it a crucial tool for dissecting the specific
roles of ERf in various physiological and pathological processes.
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Property Value Reference

) 4-[4,4-Difluoro-1-(2- S
Chemical Name Tocris Bioscience
fluorophenyl)cyclohexyl]phenol

Molecular Weight 306.32 g/mol Tocris Bioscience
Formula C18H17F30 Tocris Bioscience
Purity >98% (HPLC) Tocris Bioscience
CAS Number 1421854-16-1 Tocris Bioscience
Solubility Soluble in DMSO (up to 100 Tocris Bioscience
mM)

Storage Store at room temperature Tocris Bioscience
Receptor EC50 Reference

ERpB 6 nM Tocris Bioscience
ERa 5000 nM Tocris Bioscience

Mechanism of Action and Signaling Pathway

AC-186 exerts its biological effects by binding to and activating Estrogen Receptor 3 (ERp).
Upon activation, ER[3 can modulate gene expression through both classical genomic and rapid
non-genomic signaling pathways. In the context of neuroprotection and anti-inflammation,
activation of ER3 by AC-186 has been shown to suppress the production of pro-inflammatory
cytokines such as Tumor Necrosis Factor-alpha (TNF-a).
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Caption: Simplified signaling pathway of AC-186 via ER[3 activation.

Experimental Protocols

The following are detailed protocols for key experiments to investigate the effects of AC-186.

Preparation of AC-186 Stock Solution

A crucial first step for any in vitro or in vivo experiment is the correct preparation of the

compound.

e Reagents and Materials:

o AC-186

powder

o Dimethyl sulfoxide (DMSO), cell culture grade

o Sterile microcentrifuge tubes

e Protocol:

o To prepare a 100 mM stock solution, dissolve 3.06 mg of AC-186 in 1 mL of DMSO.

o Vortex thoroughly until the powder is completely dissolved.
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o Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

o Store the stock solution at -20°C for long-term use. For short-term storage (up to a few
days), 4°C is acceptable.

In Vitro Neuroprotection Assay against 6-OHDA Toxicity

This protocol is designed to assess the neuroprotective effects of AC-186 against 6-
hydroxydopamine (6-OHDA)-induced neuronal cell death, a common in vitro model for
Parkinson's disease.

e Cell Line:
o SH-SY5Y human neuroblastoma cells are a suitable model.
e Reagents and Materials:
o SH-SY5Y cells
o Complete cell culture medium (e.g., DMEM/F12 with 10% FBS)
o AC-186 stock solution (100 mM in DMSO)
o 6-hydroxydopamine (6-OHDA)

o MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or LDH (Lactate
Dehydrogenase) assay kit

o 96-well cell culture plates
e Protocol:

o Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 1075 cells/mL and allow them to
adhere overnight.

o Prepare serial dilutions of AC-186 in complete culture medium to achieve final
concentrations ranging from 0.1 uM to 10 pM.
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o Pre-treat the cells with the different concentrations of AC-186 for 3 hours. Include a
vehicle control (DMSO at the same final concentration as the highest AC-186
concentration).

o Induce neurotoxicity by adding 6-OHDA to a final concentration of 100 uM to all wells
except the untreated control group.

o Incubate the plate for an additional 24 hours.

o Assess cell viability using an MTT or LDH assay according to the manufacturer's
instructions.

o Calculate the percentage of cell viability relative to the untreated control.
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Caption: Workflow for the in vitro neuroprotection assay.

Measurement of TNF-a in Brain Tissue Homogenates by
ELISA

This protocol describes how to measure the levels of the pro-inflammatory cytokine TNF-a in
brain tissue from animal models, which can be used to evaluate the anti-inflammatory effects of

AC-186.
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e Reagents and Materials:

o

Brain tissue samples

[¢]

Ice-cold lysis buffer (e.g., RIPA buffer with protease inhibitors)

[e]

Dounce homogenizer or sonicator

[e]

Microcentrifuge

(¢]

BCA protein assay kit

[¢]

TNF-a ELISA kit (species-specific)

e Protocol:

[e]

Dissect the brain region of interest (e.g., substantia nigra, striatum) on ice.
o Weigh the tissue and add 10 volumes of ice-cold lysis buffer.

o Homogenize the tissue using a Dounce homogenizer or sonicator until no visible tissue
clumps remain.

o Centrifuge the homogenate at 12,000 x g for 15 minutes at 4°C.
o Collect the supernatant, which contains the protein lysate.
o Determine the total protein concentration of the lysate using a BCA protein assay.

o Perform the TNF-a ELISA according to the manufacturer's protocol, ensuring to normalize
the results to the total protein concentration of each sample.

Summary of Quantitative Data
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Parameter Condition Result Reference
ERB Agonism EC50 6 nM Tocris Bioscience
ERa Agonism EC50 5000 nM Tocris Bioscience

) AC-186 concentration
Neuroprotection o
range in vitro

0.625 - 5 uM showed

no toxicity to microglia

. AC-186 treatment in a
Anti-inflammatory

Effect

rat model of

Parkinson's disease

Prevented the
increase in TNF-a
levels in both brain
and PBMCs

Disclaimer: AC-186 is intended for laboratory research use only and is not for human or

veterinary use. Researchers should adhere to all applicable safety guidelines and regulations

when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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